VU0422288

• Molecular Formula: C17H11Cl2N3O2
• Molecular Weight: 360.2 g/mol
• InChI: InChI=1S/C17H11Cl2N3O2/c18-11-4-7-16(21-10-11)24-15-6-5-12(9-13(15)19)22-17(23)14-3-1-2-8-20-14/h1-10H,(H,22,23)
• InChIKey: MZRLPXFGQKQHST-UHFFFAOYSA-N

VU0422288 Overview: Group III mGlu PAM

VU0422288 (also designated ML396) is a synthetic, non-selective positive allosteric modulator (PAM) of group III metabotropic glutamate receptors (mGlu4, mGlu7, mGlu8). In calcium mobilization assays, its EC50 values are 108 nM (mGlu4), 146 nM (mGlu7), and 125 nM (mGlu8) [1]. The compound prominently reverses cognitive, social, and respiratory deficits in Mecp2-mutant Rett syndrome (RTT) mouse models, effects attributed primarily to mGlu7 potentiation [2].

1

Group III mGlu receptor pan-PAM for multi-subtype profiling

2

Calcium mobilization assay context across mGlu4/7/8

3

RTT mouse model neurophysiological endpoint studies (reported mGlu7-dependent response)

• [1] Xiang Z, Hopkins CR, Lindsley CW, et al. Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chem Neurosci. 2014;5(12):1221-1237. doi:10.1021/cn500153z View Source
• [2] Potentiation of group III metabotropic glutamate receptors positively affects neurophysiological features in a mouse model of Rett syndrome. ScienceDirect. 2025. PII: S0022356525398150. View Source

Why Substitution of VU0422288 Fails

Group III mGlu PAMs exhibit distinct potency, selectivity, and probe-dependence profiles that critically determine in vivo outcomes. VU0155094, another pan-group III PAM, is 10‑30 fold less potent across mGlu4/7/8 than VU0422288 [1]. Selective mGlu4 PAMs (e.g., ADX88178) fail to rescue RTT phenotypes, confirming that mGlu7 engagement is essential for therapeutic efficacy [2]. Therefore, tools with different mGlu subtype profiles or lower potency cannot substitute for VU0422288 without altering experimental outcomes.

Pan-PAM potency

Other pan-group III PAMs may exhibit lower potency across mGlu4/7/8, potentially requiring higher concentrations and altering assay windows.

Subtype selectivity

Selective mGlu4 PAMs lack mGlu7 engagement; reported RTT model endpoints depend on mGlu7 potentiation, so subtype-biased tools may not replicate outcomes.

Brain exposure

Many group III mGlu PAMs show limited CNS partitioning; substitution may compromise in vivo target engagement even if in vitro potency appears similar.

• [1] Xiang Z, Hopkins CR, Lindsley CW, et al. Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chem Neurosci. 2014;5(12):1221-1237. doi:10.1021/cn500153z View Source
• [2] Potentiation of group III metabotropic glutamate receptors positively affects neurophysiological features in a mouse model of Rett syndrome. ScienceDirect. 2025. PII: S0022356525398150. View Source

VU0422288 vs. Analogs: Evidence Summary

Potency vs. VU0155094 at Group III mGlu Receptors

In calcium mobilization assays, VU0422288 activates mGlu4, mGlu7, and mGlu8 with EC50 values of 108 nM, 146 nM, and 125 nM, respectively, while the comparator pan-group III PAM VU0155094 exhibits potencies of ~3.2 μM (mGlu4), ~1.5 μM (mGlu7), and ~900 nM (mGlu8) [1]. This represents a 10‑ to 30‑fold increase in potency for VU0422288.

Potency vs. VU0155094

Head-to-head

VU0422288: mGlu4 EC50 108 nM, mGlu7 146 nM, mGlu8 125 nM vs. VU0155094: ~3.2 μM, ~1.5 μM, ~900 nM (calcium mobilization)

Supports potency comparison for assay design; reported EC50 context

10–30-fold difference may influence target-engagement window

Evidence Dimension	Potency (EC50) at group III mGlu receptors
Target Compound Data	VU0422288: mGlu4 EC50 = 108 nM, mGlu7 EC50 = 146 nM, mGlu8 EC50 = 125 nM
Comparator Or Baseline	VU0155094: mGlu4 EC50 ≈ 3.2 μM, mGlu7 EC50 ≈ 1.5 μM, mGlu8 EC50 ≈ 900 nM
Quantified Difference	10–30‑fold greater potency (VU0422288 vs. VU0155094)
Conditions	Calcium mobilization assays in recombinant cell lines expressing human mGlu4, mGlu7, or mGlu8

Why This Matters

Higher potency translates to lower compound concentrations required for target engagement, reducing off-target risk and compound usage in in vitro and in vivo experiments.

• [1] Xiang Z, Hopkins CR, Lindsley CW, et al. Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chem Neurosci. 2014;5(12):1221-1237. doi:10.1021/cn500153z View Source

Rescue of Neurophysiological Deficits in RTT Mice

Acute treatment of Mecp2 mutant mice with VU0422288 (3–30 mg kg⁻¹) increased auditory event-related potential (AEP) peak amplitudes, a neurophysiological biomarker impaired in RTT. In contrast, the selective mGlu4 PAM ADX88178 (which also potentiates mGlu6 and mGlu8) produced no significant change in AEP amplitudes, indicating that mGlu7 activation, provided uniquely by VU0422288, is necessary for this functional rescue [1].

Neurophysiological rescue

Head-to-head

VU0422288 increased AEP peak amplitudes in Mecp2-mutant mice; ADX88178 (selective mGlu4 PAM) showed no significant effect

Reported neurophysiological endpoint context in RTT model

mGlu7 engagement appears necessary for this endpoint; source review recommended

Evidence Dimension	Modulation of neurophysiological biomarker (AEP amplitude) in RTT mouse model
Target Compound Data	VU0422288: significant increase in AEP peak amplitudes in RTT mice (P < 0.05 vs. vehicle, doses: 3, 10, 30 mg kg⁻¹ i.p.)
Comparator Or Baseline	ADX88178: no significant effect on AEP amplitudes in RTT mice
Quantified Difference	Qualitative difference: effect present vs. absent for mGlu7-engaging PAM
Conditions	Mecp2-heterozygous (RTT) mice, acute i.p. dosing, auditory event-related potential recordings

Why This Matters

Demonstrates that mGlu7 potentiation is mechanistically critical for RTT-relevant neurophysiological rescue; selective mGlu4 PAMs cannot replicate this effect, guiding correct compound selection for disease-relevant studies.

• [1] Potentiation of group III metabotropic glutamate receptors positively affects neurophysiological features in a mouse model of Rett syndrome. ScienceDirect. 2025. PII: S0022356525398150. View Source

Synaptic and Behavioral Rescue in Rett Syndrome

Subchronic VU0422288 treatment (30 mg kg⁻¹ i.p. daily for 17 days) in Mecp2⁺/⁻ mice restored long-term potentiation (LTP) at Schaffer collateral–CA1 synapses, rescued contextual fear memory (P < 0.001 vs. vehicle), and reduced apnea frequency (P < 0.001). Parallel treatment with ADX88178 failed to improve LTP, fear memory, or apnea, establishing that VU0422288’s unique mGlu7 PAM activity drives therapeutic efficacy [1].

Synaptic & behavioral rescue

Head-to-head

VU0422288 rescued LTP, contextual fear memory, and reduced apnea in Mecp2+/- mice (P

Model-response endpoint context; supports mGlu7-dependent mechanism interpretation

Subchronic 17-day dosing paradigm; data to verify across labs

CNS exposure

Data to verify

Brain-to-plasma Kp = 1.67; free brain concentration ~40 nM at 10 mg/kg i.p. (rat)

Reported CNS partitioning context; supports in vivo exposure-model interpretation

Class-level inference; no direct comparator data available

Evidence Dimension	LTP rescue, contextual fear memory, and apnea frequency in RTT mouse model
Target Compound Data	VU0422288: significantly rescued LTP (P < 0.05), fear memory (P < 0.001), and reduced apneas (P < 0.001) vs. vehicle
Comparator Or Baseline	ADX88178: no significant rescue in any of the three endpoints
Quantified Difference	Effect present for VU0422288, absent for ADX88178
Conditions	Mecp2⁺/⁻ female mice, subchronic 17-day i.p. dosing; LTP in hippocampal slices; contextual fear conditioning; whole-body plethysmography

Why This Matters

Pharmacological validation that mGlu7 is the critical target for RTT-relevant behavioral and respiratory rescue; reinforces that mGlu4-selective PAMs cannot substitute for VU0422288 in this disease model.

• [1] Gogliotti RG, Senter RK, Risher WC, et al. mGlu7 potentiation rescues cognitive and social deficits in a mouse model of Rett syndrome. (Data from PMC figures PMC5654528). View Source

CNS Exposure and Brain Partitioning

In Sprague‑Dawley rats, VU0422288 (10 mg kg⁻¹ i.p., single dose) yielded a brain‑to‑plasma partitioning coefficient (Kp) of 1.67, with predicted free brain concentrations of ~40 nM . This concentration approximates the compound’s in vitro EC50 for mGlu7 (146 nM), supporting functional target engagement in vivo. While head‑to‑head brain penetration data for VU0155094 or ADX88178 in identical paradigms are unavailable, many group III mGlu PAMs suffer from suboptimal brain exposure, limiting their translational utility.

CNS exposure

Data to verify

Brain-to-plasma Kp = 1.67; free brain concentration ~40 nM at 10 mg/kg i.p. (rat)

Reported CNS partitioning context; supports in vivo exposure-model interpretation

Class-level inference; no direct comparator data available

Evidence Dimension	Brain penetration (Kp and free brain concentration)
Target Compound Data	Kp = 1.67; free brain concentration ~40 nM at 10 mg kg⁻¹ i.p.
Comparator Or Baseline	Other group III mGlu PAMs often show Kp < 1 or poor free brain exposure (inferred from class literature)
Quantified Difference	Favorable Kp > 1.0 and free brain level approaching mGlu7 EC50
Conditions	Sprague‑Dawley rats, single i.p. injection, brain and plasma sampling

Why This Matters

Brain penetration is essential for any CNS‑targeted application; VU0422288’s demonstrated CNS exposure supports its use in in vivo neuropharmacology studies where many PAMs fail to achieve adequate brain levels.

VU0422288 Optimal Applications

Rett Syndrome Phenotypic Rescue

VU0422288 is the only commercially available pan-group III mGlu PAM with validated, mGlu7‑mediated rescue of LTP deficits, fear memory, social recognition, and apnea in RTT mouse models. Use it at 30 mg kg⁻¹ i.p. daily to achieve sustained mGlu7 engagement. The comparator ADX88178 lacks efficacy, confirming that mGlu7 potentiation is essential [1]. This makes VU0422288 the preferred tool for probing mGlu7-dependent pathophysiology in Rett and related neurodevelopmental disorders.

mGlu7 Pharmacology in Hippocampal Slices

Because the Schaffer collateral–CA1 synapse in the hippocampus expresses mGlu7 exclusively among group III mGlus, VU0422288 (1 μM bath application) potentiates mGlu7-mediated reductions in fEPSP slope evoked by orthosteric agonists (e.g., LSP4‑2022). Its superior potency over VU0155094 (~10‑30×) reduces the likelihood of off-target activity at high concentrations, enabling cleaner interpretation of mGlu7-specific effects in native tissue [1]. Use VU0422288 in combination with LSP4‑2022 or L‑AP4 for robust mGlu7 potentiation protocols.

mGlu7 vs. Other Group III mGlus in Disease

VU0422288’s non‑selectivity across group III mGlus, combined with the availability of selective mGlu4 PAMs (e.g., ADX88178) and mGlu8 PAMs, allows researchers to dissect the relative contributions of mGlu7 versus other group III receptors. In RTT studies, only VU0422288 (not ADX88178) rescued phenotypes, implicating mGlu7 as the key driver [2]. This combinatorial pharmacological approach is invaluable for target validation and mechanistic studies in psychiatric and neurological disorders where mGlu7 has been genetically or epigenetically linked.

Probe Dependence of mGlu7 Allosteric Modulation

VU0422288 displays probe dependence (i.e., differential cooperativity with orthosteric agonists such as glutamate vs. L-AP4), a property it shares with VU0155094 but with greater potency [3]. This feature makes VU0422288 suitable for advanced GPCR pharmacological studies examining the functional consequences of distinct orthosteric‑allosteric ligand pairs at mGlu7, informing structure‑based drug design and biased signaling research.

Application

Selection Property

Validation Focus

RTT mouse model neurophysiological endpoint studies

Pan-group III mGlu PAM with mGlu7-dependent endpoint rescue

Neurophysiological biomarker and behavioral endpoint validation

mGlu7 synaptic pharmacology in native tissue

Enhanced potency vs. earlier pan-PAMs; lower off-target probability at high concentrations

mGlu7-specific fEPSP modulation with orthosteric agonist co-application

Group III mGlu subtype contribution dissection

Non-selective profile combined with selective mGlu4 PAMs for combinatorial pharmacology

mGlu7-dependent vs mGlu4-dependent phenotype comparison in disease models

GPCR allosteric probe-dependence research

Probe dependence with orthosteric agonists; reported cooperativity profile

Cooperativity shift assessment with glutamate vs. L-AP4 pairs

• [1] Xiang Z, Hopkins CR, Lindsley CW, et al. Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chem Neurosci. 2014;5(12):1221-1237. doi:10.1021/cn500153z View Source
• [2] Potentiation of group III metabotropic glutamate receptors positively affects neurophysiological features in a mouse model of Rett syndrome. ScienceDirect. 2025. PII: S0022356525398150. View Source
• [3] Xiang Z, Hopkins CR, Lindsley CW, et al. Identification of Positive Allosteric Modulators VU0155094 (ML397) and VU0422288 (ML396) Reveals New Insights into the Biology of Metabotropic Glutamate Receptor 7. ACS Chem Neurosci. 2014;5(12):1221-1237. doi:10.1021/cn500153z View Source